Cas no 34874-62-9 (Benzenamine, N,N-dibutyl-3-methoxy-)

• Product Name: Benzenamine, N,N-dibutyl-3-methoxy-
• CAS No: 34874-62-9
• MF: C₁₅H₂₅NO
• MW: 235.365104436874
• CID: 3946254
• PubChem ID: 4068285
• Update Time: 2025-04-22

Benzenamine, N,N-dibutyl-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dibutyl-3-methoxy-
• N,N-DIBUTYL-3-METHOXYANILINE
• 34874-62-9
• 661-173-1
• AKOS024324694
• DTXSID901301628
• BHRRIXUIPSCYJA-UHFFFAOYSA-N
• SCHEMBL8664850
• N,N-Dibutyl-3-methoxybenzenamine
• DTXCID101731716
• Dibutyl(3-methoxyphenyl)amine

• Inchi： 1S/C15H25NO/c1-4-6-11-16(12-7-5-2)14-9-8-10-15(13-14)17-3/h8-10,13H,4-7,11-12H2,1-3H3
• InChI Key： BHRRIXUIPSCYJA-UHFFFAOYSA-N
• SMILES： C1(N(CCCC)CCCC)=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 235.193614421Da
• Monoisotopic Mass: 235.193614421Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.5Ų